Cas no 5350-44-7 (Benzenemethanaminium,N,N,N,2,4,6-hexamethyl-, iodide (1:1))

• Product Name: Benzenemethanaminium,N,N,N,2,4,6-hexamethyl-, iodide (1:1)
• CAS No: 5350-44-7
• MF: C₁₃H₂₂IN
• MW: 319.224956035614
• CID: 380524
• PubChem ID: 24180725
• Update Time: 2025-04-19

Benzenemethanaminium,N,N,N,2,4,6-hexamethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N,N,N,2,4,6-hexamethyl-, iodide (1:1)
• Benzyliden cyclo hexylamine
• trimethyl-[(2,4,6-trimethylphenyl)methyl]azanium,iodide
• 2,4,6-Trimethylbenzyl-trimethylammoniumiodid
• Methohydroxyd des Dimethyl-(2,4,6-trimethyl-benzyl)amin
• Methojodid des Dimethyl-(2,4,6-trimethyl-benzyl)-amins
• NSC27
• trimethyl-(2,4,6-trimethyl-benzyl)-ammonium, iodide
• Trimethyl-(2,4,6-trimethyl-benzyl)-ammonium, Jodid
• TRIMETHYL(2,6-TRIMETHYLBENZYL)AMMONIUM IODIDE
• NSC-27
• DTXSID60636046
• 5350-44-7
• 2,4,6-trimethyl benzyl trimethyl ammonium iodide
• N,N,N-Trimethyl(2,4,6-trimethylphenyl)methanaminium iodide

• Inchi： 1S/C13H22N.HI/c1-10-7-11(2)13(12(3)8-10)9-14(4,5)6;/h7-8H,9H2,1-6H3;1H/q+1;/p-1
• InChI Key： URSUDNGUVVNTPX-UHFFFAOYSA-M
• SMILES： [I-].[N+](C)(C)(C)CC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 192.17536
• Monoisotopic Mass: 319.07970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: -0.17800